Cas no 1447226-65-4 (6-chloro-4-(isopropylamino)pyridine-3-carbonitrile)

• Product Name: 6-chloro-4-(isopropylamino)pyridine-3-carbonitrile
• CAS No: 1447226-65-4
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 2115352
• Update Time: 2023-11-19

6-chloro-4-(isopropylamino)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-(isopropylamino)pyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 6-chloro-4-[(1-methylethyl)amino]
• GJDNQPIAPBAOMR-UHFFFAOYSA-N
• 6-chloro-4-(isopropylamino)nicotinonitrile
• CID 89689825
• 3-Pyridinecarbonitrile, 6-chloro-4-[(1-methylethyl)amino]-

• Inchi： 1S/C9H10ClN3/c1-6(2)13-8-3-9(10)12-5-7(8)4-11/h3,5-6H,1-2H3,(H,12,13)
• InChI Key： GJDNQPIAPBAOMR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=N1)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 48.7

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 345.9±42.0 °C(Predicted)
• pka: -0.09±0.33(Predicted)